4-{[1-(2-furylmethyl)-3-piperidinyl]carbonyl}-1,4-oxazepane trifluoroacetate

• IUPAC Name: [1-(furan-2-ylmethyl)piperidin-3-yl]-(1,4-oxazepan-4-yl)methanone
• InChI: InChI=1S/C16H24N2O3/c19-16(18-7-3-9-20-11-8-18)14-4-1-6-17(12-14)13-15-5-2-10-21-15/h2,5,10,14H,1,3-4,6-9,11-13H2
• InChI Key: NMKZKQHOLGJYCO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CO2)C(=O)N3CCCOCC3
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

4-{[1-(2-furylmethyl)-3-piperidinyl]carbonyl}-1,4-oxazepane trifluoroacetate is a chemical compound that has been widely studied for its potential applications in the field of scientific research. This compound is a type of oxazepane, which is a class of compounds that are known for their unique chemical and physical properties. In

Mechanism of Action

The mechanism of action of 4-{[1-(2-furylmethyl)-3-piperidinyl]carbonyl}-1,4-oxazepane trifluoroacetate is not fully understood, but it is believed to act as a modulator of certain neurotransmitter systems in the brain. Specifically, this compound has been shown to interact with the dopamine and serotonin systems, which are involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects
Studies have shown that 4-{[1-(2-furylmethyl)-3-piperidinyl]carbonyl}-1,4-oxazepane trifluoroacetate can have a variety of biochemical and physiological effects, depending on the dose and route of administration. Some of these effects include changes in neurotransmitter levels, alterations in behavior and cognition, and changes in cardiovascular and respiratory function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[1-(2-furylmethyl)-3-piperidinyl]carbonyl}-1,4-oxazepane trifluoroacetate in lab experiments is its high affinity for certain receptors in the brain, which makes it a useful tool for studying the function of these receptors. However, one of the limitations of this compound is its potential toxicity, which can make it difficult to use in certain types of experiments.

Future Directions

There are many potential future directions for research on 4-{[1-(2-furylmethyl)-3-piperidinyl]carbonyl}-1,4-oxazepane trifluoroacetate. Some of these directions include further studies on the mechanism of action of this compound, the development of new drugs based on its chemical structure, and the exploration of its potential applications in the treatment of neurological disorders. Additionally, more research is needed to fully understand the advantages and limitations of using this compound in lab experiments, as well as its potential for use in clinical settings.

Synthesis Methods

The synthesis method for 4-{[1-(2-furylmethyl)-3-piperidinyl]carbonyl}-1,4-oxazepane trifluoroacetate involves the reaction of 2-(2-furylmethyl)piperidine with phosgene to form a chloroformate intermediate. This intermediate is then reacted with 1,4-oxazepane to form the final product, which is the trifluoroacetate salt of 4-{[1-(2-furylmethyl)-3-piperidinyl]carbonyl}-1,4-oxazepane.

Scientific Research Applications

4-{[1-(2-furylmethyl)-3-piperidinyl]carbonyl}-1,4-oxazepane trifluoroacetate has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. This compound has been shown to have a high affinity for certain receptors in the brain, which makes it a promising candidate for the development of new drugs for the treatment of neurological disorders.